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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650

Introduction

CAY10566 is a potent, selective, and orally bioavailable inhibitor of Stearoyl-CoA Desaturase 1
(SCD1).[1][2] SCDL1 is a critical enzyme in lipid metabolism, catalyzing the conversion of
saturated long-chain fatty acyl-CoAs into monounsaturated fatty acyl-CoAs, which are essential
components of cell membranes and signaling molecules.[3][4] The inhibition of SCD1 by
CAY10566 has been shown to impact lipid homeostasis, cell proliferation, and has
demonstrated therapeutic potential in models of cancer and metabolic diseases.[4][5] This
document provides detailed protocols for the preparation of CAY10566 stock solutions for use
in research and drug development applications.

Physicochemical Properties

CAY10566 is supplied as a white to yellow crystalline solid.[6][7] Its key properties are
summarized in the table below.

Property Value Reference
Molecular Weight 389.81 g/mol [1][6]
Molecular Formula C1sH17CIFNs02 [1][6]
Purity >98% [31[7]
CAS Number 944808-88-2 [1][6]
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Solubility Data

The solubility of CAY10566 varies significantly across different solvents. It is crucial to select

the appropriate solvent for your experimental needs. For agueous-based assays, a stock

solution in an organic solvent must first be prepared.

Solvent Solubility Notes

Reference

Use fresh, anhydrous
10 - 78 mg/mL DMSO as moisture

DMSO " [11E31[7]
(approx. 25 - 200 mM)  can reduce solubility.
[1]
Can be used as an
Dimethylformamide intermediate solvent
~20 mg/mL o [31[7118]
(DMF) for agqueous dilutions.
[7]
Ethanol ~0.15 mg/mL Sparingly soluble. [31[71[8]
Not suitable for direct
Water Insoluble [1]

dissolution.

For aqueous buffers,
~0.15 mg/mL dissolve in DMF first,
then dilute.[7]

DMF:PBS (pH 7.2)
(1:5)

[317]

10% DMSO, 90%

In Vivo Formulation 1 = 2.5 mg/mL )
Corn Oil.

[6]

10% DMSO, 40%
In Vivo Formulation 2 > 2.08 mg/mL PEG300, 5% Tween-
80, 45% Saline.

[6]

Storage and Stability

Proper storage is essential to maintain the integrity and activity of CAY10566.
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Storage o
Form Stability Notes Reference
Temperature
Solid Powder -20°C > 4 years Store desiccated.  [3][7]
Aliquot to avoid
In Solvent -80°C ~1 year repeated freeze- [1]09]
thaw cycles.[1]
In Solvent -20°C ~6 months [6]
Not
recommended
Aqueous Room
) < 1day for storage. [7]
Solution Temperature

Prepare fresh

daily.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution in DMSO, which is
suitable for long-term storage and subsequent dilution for in vitro experiments.

Materials:

o CAY10566 (crystalline solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or amber glass vial

» Vortex mixer and/or sonicator

o Sterile, RNase/DNase-free polypropylene cryovials for aliquoting

Procedure:
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Pre-warm CAY10566: Allow the vial of CAY10566 powder to equilibrate to room temperature
before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of CAY10566 powder. For
example, to prepare 1 mL of a 10 mM solution, weigh out 3.898 mg of CAY10566.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x0.01 mol/L x 389.81 g/mol = 0.003898 g = 3.898 mg

Dissolution: Add the calculated amount of anhydrous DMSO to the vial containing the
CAY10566 powder.

Solubilization: Vortex the solution vigorously. If necessary, briefly sonicate the vial in a water
bath to ensure complete dissolution.[6][9] Visually inspect the solution to confirm that no
particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.
This prevents contamination and degradation from repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term stability (up to 1 year).[1][9]
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Caption: CAY10566 inhibits SCD1, blocking monounsaturated fatty acid synthesis.
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Safety Precautions

CAY10566 is for research use only and is not for human or veterinary use. [3]It should be
considered a hazardous material. [7]Standard laboratory safety practices should be followed,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat. Handle the compound in a well-ventilated area or a chemical fume hood. Refer to the
Safety Data Sheet (SDS) for complete handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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